Cas no 261949-29-5 (Bonaspectin D; 8-Epimer, 7''-deoxy, 4''-Me ether)
261949-29-5 structure
Product Name:Bonaspectin D; 8-Epimer, 7''-deoxy, 4''-Me ether
CAS No:261949-29-5
MF:C35H46O10
MW:626.733751773834
CID:6660530
Update Time:2024-03-02
Bonaspectin D; 8-Epimer, 7''-deoxy, 4''-Me ether Chemical and Physical Properties
Names and Identifiers
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- (+)-Bonaspectin B
- Bonaspectin A
- Bonaspectin D; 8-Epimer, 7''-deoxy, 4''-Me ether
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- Inchi： 1S/C35H46O10/c1-19(12-22-13-25(36-4)33(42-10)26(14-22)37-5)44-35-29(40-8)17-24(18-30(35)41-9)32-21(3)20(2)31(45-32)23-15-27(38-6)34(43-11)28(16-23)39-7/h13-21,31-32H,12H2,1-11H3
- InChI Key： TUBIIAQMYMFEQR-UHFFFAOYSA-N
- SMILES： COC1C(OC)=C(OC)C=C(CC(OC2C(OC)=CC(C3C(C)C(C)C(C4C=C(OC)C(OC)=C(OC)C=4)O3)=CC=2OC)C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 45
- XLogP3: 5.213
Bonaspectin D; 8-Epimer, 7''-deoxy, 4''-Me ether Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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